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Compound of Interest

Compound Name: 3,4-Dibromophenol

Cat. No.: B166983

An In-depth Technical Guide to the Safety and Handling of 3,4-Dibromophenol

This document provides a comprehensive overview of the safety precautions, handling
protocols, and toxicological information for 3,4-Dibromophenol (CAS No. 615-56-5), intended
for researchers, scientists, and professionals in drug development. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing potential exposure risks.

Hazard Identification and Classification

3,4-Dibromophenol is a hazardous substance that requires careful handling. While specific
GHS classifications can vary slightly by supplier, the primary hazards are consistent. The
compound is generally classified as an irritant and is harmful if ingested or comes into contact
with skin.

Table 1: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[2]

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation.[2]
tract irritation)

Hazardous to the Aquatic ] o
) Category 2 H401: Toxic to aquatic life.[1]
Environment, Acute Hazard

Note: Some safety data sheets for closely related isomers like 2,4-Dibromophenol indicate a
higher acute oral toxicity (Category 1 or 2, "Fatal if swallowed").[2][3] Given the structural
similarity, a high degree of caution is warranted.

Symptoms of exposure may include irritation of the skin, eyes, mucous membranes, and upper
respiratory tract.[4] Prolonged contact can lead to dermatitis or burns.[4]

Physical and Chemical Properties

Understanding the physicochemical properties of 3,4-Dibromophenol is essential for its safe
handling and storage.

Table 2: Physical and Chemical Properties of 3,4-Dibromophenol
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Property Value Source
CAS Number 615-56-5 [5][6][7]
Molecular Formula CeH4Br20 5161071
Molecular Weight 251.90 g/mol [5][6]
Appearance White solid [7]
Density 2.095 g/cm3 [51[7]
Boiling Point 286.3°C at 760 mmHg [7]
Flash Point 126.9°C [7]
Solubility Insoluble in water. [4]

Safe Handling and Storage Protocols

Proper handling and storage procedures are paramount to minimize the risk of exposure.

Engineering Controls and Work Practices

o Ventilation: All work involving 3,4-Dibromophenol powder or solutions should be conducted

in a certified chemical fume hood to minimize inhalation exposure.[8][9][10]

o Hygiene: Wash hands and skin thoroughly after handling.[1] Do not eat, drink, or smoke in

areas where the chemical is used.[1]

o Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[5][8]

Use non-sparking tools to prevent ignition.[5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,4-Dibromophenol.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Rationale and Source(s)

_ ANSI Z87.1 compliant safety
Eye/Face Protection )
goggles or a face shield.

Protects against splashes and
dust, which cause serious eye
irritation.[9][10][11]

_ Chemical-impermeable gloves
Hand Protection o
(e.g., Nitrile, Neoprene).

Prevents skin contact, which
causes irritation and allows for
absorption. Gloves must be
inspected before use and
changed immediately upon

contamination.[1][5][9]

Body Protection Fully buttoned laboratory coat.

Prevents contamination of
personal clothing.[9][11] For
larger quantities or splash
risks, impervious clothing or an

apron should be used.[5][9]

) ) Not typically required if
Respiratory Protection o
handled within a fume hood.

If ventilation is inadequate or
exposure limits are exceeded,
a full-face respirator should be
used.[5]

Storage Conditions

gas and protection from light is advisable.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][12]
Keep away from incompatible materials such as strong oxidizing agents.[10]
The container should be stored apart from foodstuff containers.[5]

Some related compounds are noted to be light and air sensitive, so storage under an inert
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Diagram 1: Standard Workflow for Handling 3,4-Dibromophenol

1. Assess Risks
Review SDS and procedures.

i

2. Prepare Controls
Verify fume hood is operational.
Don appropriate PPE.

i

3. Handle Chemical
Work within fume hood.
Avoid dust generation.

.

4. Post-Handling
Decontaminate surfaces.
Clean equipment.

L

5. Waste Management 6. Storage

Segregate hazardous waste in a Return chemical to a cool, dry,
labeled, sealed container. well-ventilated location.
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Diagram 2: Emergency Response Logic for a Chemical Incident

Incident Occurs
(Spill or Exposure)

Assess Situation
Is it safe to approach?

Take Action

Response Actions

Evacuate Area & Administer First Aid Contain Spill
Alert Others (See Protocol 4.1) (See Protocol 4.2)

Report to EHS &
Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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